Cas no 2171650-33-0 (1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171650-33-0
• MF: C₃₁H₃₂N₂O₆
• MW: 528.595588684082
• CID: 5955779
• PubChem ID: 165578490
• Update Time: 2025-07-20

1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• 2171650-33-0
• EN300-1537108
• 1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C31H32N2O6/c1-20(38-18-21-9-3-2-4-10-21)28(29(34)33-16-15-22(17-33)30(35)36)32-31(37)39-19-27-25-13-7-5-11-23(25)24-12-6-8-14-26(24)27/h2-14,20,22,27-28H,15-19H2,1H3,(H,32,37)(H,35,36)
• InChI Key： NURLKIJUDQJUBS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C)C(C(N1CCC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 528.22603674g/mol
• Monoisotopic Mass: 528.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid

Introduction to 1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic Acid (CAS No. 2171650-33-0)

1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid, identified by its CAS number 2171650-33-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core appended with various functional groups. The presence of both benzyloxy and 9H-fluoren-9-yl)methoxycarbonyl moieties suggests a high degree of molecular complexity, making it a promising candidate for further exploration in medicinal chemistry.

The benzyloxy group is a common protective group in organic synthesis, often employed to shield hydroxyl or carboxylic acid functionalities during reactions. Its stability under a wide range of conditions makes it an ideal choice for multi-step synthetic routes. In contrast, the 9H-fluoren-9-yl)methoxycarbonyl group is a more specialized moiety that imparts unique electronic and steric properties to the molecule. This group is frequently used in the synthesis of peptide mimetics and other biologically active compounds due to its ability to enhance metabolic stability and binding affinity.

The pyrrolidine ring itself is a privileged scaffold in drug discovery, known for its ability to mimic the conformational flexibility of natural amino acids. This structural feature can be exploited to design molecules that interact favorably with biological targets, such as enzymes and receptors. The butanoyl side chain further contributes to the compound's overall shape and potential interactions with biological systems. Together, these structural elements make 1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid a versatile building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often targeted by drugs designed to treat complex diseases such as cancer and inflammation. The unique structural features of 1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid make it an attractive candidate for designing PPI modulators. Specifically, the pyrrolidine core and the appended functional groups can be tailored to interact with specific PPIs, potentially leading to the discovery of new therapeutic strategies.

The synthesis of 1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for achieving the desired product. These synthetic methodologies are well-documented in the literature and have been successfully applied to similar molecules.

The pharmacological properties of this compound have not yet been fully elucidated, but preliminary studies suggest that it may exhibit interesting biological activity. For instance, its ability to modulate PPIs could make it useful in treating diseases associated with aberrant protein-protein interactions. Additionally, its structural complexity suggests potential applications in other therapeutic areas, such as neurodegenerative disorders or infectious diseases.

In conclusion, 1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its ability to modulate biological targets make it an attractive candidate for further development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new drugs.